Cas no 96553-06-9 (emarginatoside B)

• Product Name: emarginatoside B
• CAS No: 96553-06-9
• MF: C₄₂H₆₈O₁₄
• MW: 796.980935096741
• CID: 2009394
• PubChem ID: 162849618
• Update Time: 2025-04-21

emarginatoside B Chemical and Physical Properties

Names and Identifiers

• emarginatoside B
• Olean-12-en-28-oic acid, 3-[(2-O-beta-D-galactopyranosyl-beta-D-glucopyranosyl)oxy]-23-hydroxy-, (3beta,4alpha)-
• 96553-06-9
• DTXSID201114236

• Inchi： 1S/C42H68O14/c1-37(2)13-15-42(36(51)52)16-14-40(5)21(22(42)17-37)7-8-26-38(3)11-10-27(39(4,20-45)25(38)9-12-41(26,40)6)55-35-33(31(49)29(47)24(19-44)54-35)56-34-32(50)30(48)28(46)23(18-43)53-34/h7,22-35,43-50H,8-20H2,1-6H3,(H,51,52)
• InChI Key： WCMJLEULXWUCRF-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)O)O)C1CCC2(C)C(CCC3(C)C4(C)CCC5(C(=O)O)CCC(C)(C)CC5C4=CCC32)C1(C)CO

Computed Properties

• Exact Mass: 796.46090684g/mol
• Monoisotopic Mass: 796.46090684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 8
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 236Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides